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Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to prevent, detect, and eliminate mycoplasma contamination in cell culture.

Frequently Asked Questions (FAQs)
Q1: What is Mycoplasma and why is it a problem in cell culture?

Mycoplasma are the smallest and simplest self-replicating bacteria and are a common and

serious contaminant of cell cultures.[1] Unlike other bacteria, they lack a cell wall, which makes

them resistant to many common antibiotics like penicillin.[2] Mycoplasma contamination does

not typically cause the turbidity or obvious cell death seen with other microbial contaminants,

but it can significantly alter cell physiology, including metabolism, proliferation, and gene

expression, leading to unreliable experimental results.[3][4]

Q2: What are the primary sources of Mycoplasma contamination?

The main sources of mycoplasma contamination in a cell culture lab include:
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Cross-contamination from an infected cell culture: This is a major source of contamination

spread within a laboratory.[5]

Laboratory personnel: The human mouth and skin can harbor mycoplasma species, which

can be introduced into cultures through talking, coughing, or sneezing.[6]

Contaminated reagents: Media, sera, and other reagents can be a source of contamination if

not properly screened or sterilized.[5]

Laboratory equipment: Improperly cleaned and maintained equipment, such as incubators

and biosafety cabinets, can harbor and spread mycoplasma.[7][8]

Q3: How can I prevent Mycoplasma contamination?

Preventing mycoplasma contamination is crucial and relies on a multi-faceted approach

centered on strict aseptic technique and good laboratory practices.[5][9] Key preventative

measures include:

Strict Aseptic Technique: This includes practices like working in a clean and uncluttered

biosafety cabinet, disinfecting all items before placing them in the hood, and avoiding talking

or unnecessary movements.[9][10][11]

Proper Personal Protective Equipment (PPE): Always wear a clean lab coat and gloves.[1][9]

It is recommended to change lab coats at least weekly.[1][9]

Quarantine of New Cell Lines: All new cell lines, whether from another lab or a commercial

source, should be quarantined and tested for mycoplasma before being introduced into the

general cell culture stock.[7][8][9]

Routine Testing: Regularly test all cell cultures for mycoplasma, even if there are no visible

signs of contamination.[8][9]

Use of 0.1 µm Filters: When preparing media and other solutions, using a 0.1 µm filter can

help to remove mycoplasma, as they can sometimes pass through the more commonly used

0.22 µm filters.[1][3][6]
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Issue: I suspect Mycoplasma contamination in my cell
culture. What should I do?
Step 1: Isolate the Suspected Culture Immediately separate the potentially contaminated cell

culture from other cultures to prevent cross-contamination.[7][8][9] If possible, move it to a

designated quarantine incubator.

Step 2: Test for Mycoplasma Perform at least two different mycoplasma detection methods to

confirm the contamination.[5] This is recommended because different methods have varying

sensitivities and specificities.[5]

Step 3: Decide on the Course of Action If the culture tests positive, you have two primary

options:

Discard the culture: This is the safest and most recommended option to prevent further

spread.

Treat the culture: If the cell line is irreplaceable, you can attempt to eliminate the

mycoplasma using specialized antibiotics.

Issue: My Mycoplasma test results are ambiguous. What
are the next steps?
In case of unclear test results, it is best to err on the side of caution.

Repeat the test: Use a fresh sample and consider using a different detection method for

confirmation.

Continue quarantine: Keep the culture isolated until you have a definitive result.

Inspect other cultures: Proactively test other cell lines that may have been exposed.

Mycoplasma Detection Methods
There are several methods available for detecting mycoplasma contamination, each with its

own advantages and disadvantages.
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Detection
Method

Principle Time to Result Advantages Disadvantages

PCR

(Polymerase

Chain Reaction)

Amplifies

mycoplasma

DNA (often the

16S rRNA gene)

for detection.[12]

A few hours

Fast, highly

sensitive, and

specific.[1][12]

Can detect DNA

from non-viable

mycoplasma; risk

of false positives

from DNA

contamination.

[12][13]

Microbiological

Culture

A sample of the

cell culture

supernatant is

grown on a

specialized agar

plate to look for

mycoplasma

colonies.[12][13]

At least 28 days

for a negative

result.[13]

Considered the

"gold standard"

for accuracy as it

detects viable

mycoplasma.[2]

Very slow; some

mycoplasma

species, like M.

hyorhinis, do not

grow well in

culture.[2][5]

DNA Staining

(e.g., DAPI or

Hoechst)

A fluorescent dye

that binds to

DNA is used to

stain cells.

Mycoplasma

contamination

appears as

fluorescent spots

in the cytoplasm.

[2][12]

Rapid
Simple and fast.

[12]

Not definitive for

mycoplasma as it

can also stain

other bacteria or

cellular debris.

[12]

ELISA (Enzyme-

Linked

Immunosorbent

Assay)

Detects

mycoplasma

antigens using

specific

antibodies.[1][2]

A few hours

Can be a rapid

and sensitive

method.

Specificity

depends on the

antibodies used.

Experimental Protocols
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Protocol: PCR-Based Mycoplasma Detection
This protocol provides a general workflow for detecting mycoplasma contamination using a

commercial PCR kit. Always refer to the manufacturer's specific instructions.

Sample Preparation:

Collect 1 mL of cell culture supernatant from a culture that is 70-80% confluent.

Centrifuge the supernatant at 200 x g for 5 minutes to pellet any cells.

Transfer the supernatant to a new microcentrifuge tube.

Heat the sample at 95°C for 5-10 minutes to lyse any mycoplasma present and release

their DNA.

PCR Amplification:

Prepare the PCR reaction mix according to the kit's instructions. This typically includes a

PCR master mix, primers specific for mycoplasma 16S rRNA, and an internal control.

Add 1-2 µL of the prepared sample to the PCR reaction mix.

Run the PCR program in a thermal cycler as specified by the kit manufacturer.

Result Analysis:

Analyze the PCR products by gel electrophoresis.

A positive result is indicated by a band of the expected size for mycoplasma DNA. The

internal control band should be present in all samples to validate the PCR reaction.

Protocol: Mycoplasma Elimination
This protocol describes a general procedure for treating a mycoplasma-contaminated cell

culture using a commercially available antibiotic, such as Plasmocin™.

Isolate and Prepare the Culture:
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Isolate the contaminated culture in a dedicated incubator.

Culture the cells in their standard growth medium.

Treatment:

Add the mycoplasma-eliminating antibiotic to the culture medium at the recommended

concentration (e.g., Plasmocin™ at 25 µg/mL).[9]

Culture the cells for the recommended treatment duration, typically 1-2 weeks, changing

the medium with the antibiotic every 2-3 days.[9]

Recovery and Verification:

After the treatment period, culture the cells for an additional 1-2 weeks in antibiotic-free

medium.[9]

Re-test the culture for mycoplasma using a reliable detection method (e.g., PCR) to

confirm the success of the elimination.
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Caption: A workflow diagram illustrating key preventative measures against mycoplasma

contamination.
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Caption: A flowchart for troubleshooting suspected mycoplasma contamination in cell cultures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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